Cas no 31023-36-6 (Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]-)

• Product Name: Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]-
• CAS No: 31023-36-6
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1445212
• Update Time: 2024-08-23

Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]-

• Inchi： 1S/C12H23NO/c1-9(14)13-11-7-5-10(6-8-11)12(2,3)4/h10-11H,5-8H2,1-4H3,(H,13,14)/t10-,11-
• InChI Key： SCUWGQUNHXZIOG-XYPYZODXSA-N
• SMILES： C(N[C@@H]1CC[C@@H](C(C)(C)C)CC1)(=O)C

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.91
• Boiling Point: 325.4°Cat760mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.464
• PSA: 29.1
• LogP: 3.11830
• pka: 16.20±0.40(Predicted)